Cas no 862401-43-2 (1-Ethoxy-3-fluoro-2-(methylthio)benzene)

• Product Name: 1-Ethoxy-3-fluoro-2-(methylthio)benzene
• CAS No: 862401-43-2
• MF: C₉H₁₁FOS
• MW: 186.25
• CID: 5077642
• Update Time: 2026-03-01

1-Ethoxy-3-fluoro-2-(methylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-3-fluoro-2-(methylthio)benzene

• Inchi： 1S/C9H11FOS/c1-3-11-8-6-4-5-7(10)9(8)12-2/h4-6H,3H2,1-2H3
• InChI Key： HLSOKEFNQKMILX-UHFFFAOYSA-N
• SMILES： C1(SC)=C(F)C=CC=C1OCC

Additional information on 1-Ethoxy-3-fluoro-2-(methylthio)benzene

Comprehensive Overview of 1-Ethoxy-3-fluoro-2-(methylthio)benzene (CAS No. 862401-43-2)

1-Ethoxy-3-fluoro-2-(methylthio)benzene (CAS No. 862401-43-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring an ethoxy group, a fluorine atom, and a methylthio substituent, is widely utilized as a key intermediate in synthetic chemistry. Its versatility and reactivity make it a valuable building block for researchers and industries aiming to develop innovative solutions.

The growing interest in fluorinated aromatic compounds like 1-Ethoxy-3-fluoro-2-(methylthio)benzene stems from their enhanced stability and bioactivity, which are critical in drug discovery and crop protection. Recent trends in green chemistry and sustainable synthesis have further propelled the demand for such compounds, as they often exhibit improved environmental profiles compared to their non-fluorinated counterparts. Researchers are particularly intrigued by the compound's potential in catalysis and functional material applications, where its electronic properties can be harnessed for advanced technologies.

One of the most frequently searched questions regarding 1-Ethoxy-3-fluoro-2-(methylthio)benzene revolves around its synthesis methods and purity standards. Industry professionals and academic researchers often seek detailed protocols for its preparation, emphasizing the need for high-yield and low-waste processes. Additionally, the compound's spectroscopic data (NMR, IR, and MS) is a hot topic, as accurate characterization is essential for quality control and regulatory compliance. The rise of AI-driven chemical prediction tools has also sparked discussions about how computational models can optimize the synthesis and application of this compound.

From a commercial perspective, 1-Ethoxy-3-fluoro-2-(methylthio)benzene is often compared to similar aryl ethers and thioethers due to its competitive pricing and performance. Suppliers and manufacturers frequently highlight its storage stability and handling guidelines, addressing common concerns about shelf life and safety. The compound's role in high-value fine chemicals is another area of interest, as it serves as a precursor for more complex molecules used in life sciences and electronics.

In the context of regulatory compliance, 1-Ethoxy-3-fluoro-2-(methylthio)benzene is subject to standard chemical safety assessments, but its non-hazardous nature under normal conditions makes it a preferred choice for many applications. The compound's ecological impact is also a trending topic, with studies focusing on its biodegradability and potential for green manufacturing. As industries move toward circular economy principles, the demand for sustainable intermediates like this compound is expected to rise.

Looking ahead, the applications of 1-Ethoxy-3-fluoro-2-(methylthio)benzene are likely to expand into emerging fields such as organic electronics and nanotechnology. Its ability to modify electronic properties and interact with other functional groups positions it as a promising candidate for next-generation materials. Researchers are also exploring its potential in photocatalysis and energy storage, aligning with global efforts to develop cleaner and more efficient technologies.

In summary, 1-Ethoxy-3-fluoro-2-(methylthio)benzene (CAS No. 862401-43-2) is a multifaceted compound with broad relevance across scientific and industrial domains. Its unique chemical properties, coupled with the growing emphasis on sustainability and innovation, ensure its continued importance in the years to come. Whether you're a synthetic chemist, a materials scientist, or an industry professional, understanding this compound's capabilities and applications is essential for staying at the forefront of modern chemistry.